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Compound of Interest

Compound Name: Alfuzosin-d6

Cat. No.: B15617626

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for
Alfuzosin-d6, a deuterated analog of Alfuzosin. The data herein is primarily based on the
safety information for Alfuzosin Hydrochloride, which is considered a suitable surrogate for its
deuterated form due to their chemical and biological similarities. This document is intended to
equip laboratory personnel with the necessary knowledge to handle this compound safely.

Hazard Identification and Classification

Alfuzosin is classified as harmful if swallowed.[1][2] It can also cause damage to the
cardiovascular system.[3]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral 4

[2]
Specific Target Organ Toxicity, 1 Causes damage to organs
Single Exposure (cardiovascular system).[3]

Signal Word: Warning[1][2]
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Hazard Pictogram:

laalt text

Toxicological Data

The primary route of acute toxicity is ingestion.

Table 2: Acute Toxicity Data for Alfuzosin Hydrochloride

Route of Administration Species LD50
Intravenous Mouse 235 mg/kg[1]
Intravenous Rat 146 mg/kg[1]

Experimental Protocol: Acute Intravenous Toxicity Study
(General Methodology)

Acute toxicity studies, such as those for determining the LD50 values cited, are generally
conducted in accordance with established guidelines from organizations like the Organisation
for Economic Co-operation and Development (OECD). A typical protocol involves the following
steps:

Animal Selection: Healthy, young adult rodents (e.g., mice or rats) of a specific strain are
selected and acclimatized to the laboratory environment.

e Dose Preparation: The test substance, Alfuzosin Hydrochloride, is dissolved or suspended in
a suitable vehicle (e.qg., sterile saline). A range of dose levels are prepared.

o Administration: The substance is administered as a single intravenous injection to different
groups of animals. A control group receives only the vehicle.

» Observation: The animals are observed for a set period (typically 14 days) for signs of
toxicity and mortality. Observations include changes in skin, fur, eyes, and behavior. Body
weight is also monitored.
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» Data Analysis: The mortality data is statistically analyzed to determine the LD50, the dose at
which 50% of the animals are expected to die.

o Pathology: A gross necropsy is performed on all animals at the end of the study to identify
any target organs of toxicity.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and maintain the integrity of
Alfuzosin-d6.

Handling:

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

Avoid contact with eyes, skin, and clothing.[4]

Use in a well-ventilated area.[5]

Storage:

Store in a cool, dry place in a tightly closed receptacle.[1][4]

Store locked up.[3]

Keep away from heat and direct sunlight.[4]

Store away from strong oxidizing agents.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Alfuzosin-dé6,
particularly in powder form.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Specification
Respiratory Respirator or dust mask NIOSH approved.[4]
_ Impermeable and resistant to
Hands Protective gloves
the product.[5]
Eyes Safety goggles With side-shields.[5]
Skin and Body Impervious clothing To prevent skin contact.[5]

Logical Workflow for PPE Selection
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@ntial Exposure to Alfuzosin-d6
Is the material in powder form?

No Yep

Wear NIOSH approved respirator

Is the material in solution?
/ or dust mask

Yes

e .  Wear impermeable gloves

No (Consult Supervisor) Wear safety goggles with side-shields

Wear impervious clothing/lab coat

Proceed with Handling

Click to download full resolution via product page
Caption: PPE selection workflow for handling Alfuzosin-d6.
First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Table 4: First Aid Procedures for Alfuzosin-dé Exposure
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Exposure Route First Aid Measures

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion POISON CENTER or doctor if you feel unwell.
[1]
) Move the person to fresh air. Consult a doctor in
Inhalation )
case of complaints.[1][2]
Immediately wash with water and soap and
Skin Contact rinse thoroughly. Get medical attention if
irritation persists.[1][3]
Rinse opened eye for several minutes under
Eye Contact running water. Get medical attention if irritation

develops and persists.[1][2][3]

First Aid Response Workflow

Exposure to Alfuzosin-d6é Occurs

Identify Route of Exposure

Ingestipn Inhalation Eye

Skin Contact Eye Contact

Ingestion |«@¢—— Inhalation

Rinse mouth
Do NOT induce vomiting

Move to fresh air Wash with soap and water Rinse eyes with water for several minutes

Seek Medical Attention
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Click to download full resolution via product page
Caption: First aid response workflow for Alfuzosin-d6 exposure.
Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

» Personal Precautions: Wear appropriate personal protective equipment, including respiratory
protection, gloves, and eye protection.[4][5] Keep unnecessary personnel away.[4]

e Environmental Precautions: Do not allow the substance to enter sewers, surface water, or
ground water.[1][2]

» Methods for Cleaning Up: For powdered material, use a vacuum cleaner or moisten the dust
with water before collecting it with a shovel or broom.[4] Collect the material in a sealed
container for disposal.[4]

Spill Response Procedure
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Alfuzosin-d6 Spill Occurs

Evacuate non-essential personnel

'

Don appropriate PPE
(respirator, gloves, goggles)

Prevent entry into drains and waterways

Clean up spill using a vacuum or by moistening
and sweeping into a container

Seal container and dispose of as hazardous waste

Decontaminate the area and equipment

Click to download full resolution via product page
Caption: Spill response procedure for Alfuzosin-d6.

Firefighting Measures

« Suitable Extinguishing Media: Use fire extinguishing methods suitable for the surrounding
conditions, such as water spray, CO2, dry chemical, or alcohol-resistant foam.[1][4]
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» Special Hazards: Formation of toxic gases is possible during heating or in case of fire.[1]
Emits toxic fumes under fire conditions.[3][4]

o Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing
in case of fire.[1][4]

Physical and Chemical Properties

Table 5: Physical and Chemical Properties of Alfuzosin Hydrochloride

Property Value

CAS Number 81403-68-1[1][2]
Molecular Formula C19H28CIN504[5]
Molecular Weight 425.91 g/mol [5]
Appearance Solid

Protein Binding 82% to 90%[4]

Stability and Reactivity

e Reactivity: No dangerous reactions are known under normal conditions of use.[3]
o Chemical Stability: The material is stable under normal conditions.[3]

o Conditions to Avoid: Heat.[1]

e Incompatible Materials: Strong oxidizing agents.[1][3]

e Hazardous Decomposition Products: Formation of toxic gases is possible during heating or
in case of fire, including nitrogen oxides (NOx) and hydrogen chloride (HCI).[1][3]

This guide is intended for informational purposes for trained professionals. Always refer to the
specific Safety Data Sheet (SDS) provided by the manufacturer for the most current and
detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Alfuzosin-d6: A Technical Safety and Handling Guide for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617626#alfuzosin-d6-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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